Cas no 25594-61-0 (2-chloro-1-(quinoxalin-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(quinoxalin-2-yl)ethan-1-one
• CAS No: 25594-61-0
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• MDL: MFCD24459788
• CID: 281195
• PubChem ID: 283020
• Update Time: 2025-08-04

2-chloro-1-(quinoxalin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2-quinoxalinyl)-
• 2-chloro-1-quinoxalin-2-ylethanone
• 2-chloro-1-(quinoxalin-2-yl)ethanone
• 2-chloro-1-quinoxalin-2-yl-ethanone
• 2-Chloroacetylquinoxaline
• AC1L5XQH
• AC1Q3TAN
• AG-J-10781
• AR-1D9990
• CTK4F6101
• NSC137199
• 2-chloro-1-(quinoxalin-2-yl)ethan-1-one
• EN300-1968106
• 25594-61-0
• DTXSID70300488
• NSC-137199

• MDL： MFCD24459788
• Inchi： 1S/C10H7ClN2O/c11-5-10(14)9-6-12-7-3-1-2-4-8(7)13-9/h1-4,6H,5H2
• InChI Key： LUJHQUXRWJHCDJ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CN=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 206.02481
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-chloro-1-(quinoxalin-2-yl)ethan-1-one

Recent Advances in the Study of 2-chloro-1-(quinoxalin-2-yl)ethan-1-one (CAS: 25594-61-0) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-1-(quinoxalin-2-yl)ethan-1-one (CAS: 25594-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a quinoxaline core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

Recent research has demonstrated that 2-chloro-1-(quinoxalin-2-yl)ethan-1-one exhibits promising pharmacological properties, including its ability to modulate specific enzymatic pathways and interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of kinase inhibitors, which are crucial for targeted cancer therapies. The compound's unique structural features enable it to act as a scaffold for designing potent and selective inhibitors, offering new avenues for treating resistant cancer phenotypes.

In addition to its applications in oncology, 2-chloro-1-(quinoxalin-2-yl)ethan-1-one has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly in combination with other antimicrobial agents. The compound's mechanism of action involves disrupting bacterial cell wall synthesis, making it a potential candidate for addressing the global challenge of antibiotic resistance.

The synthesis and optimization of 2-chloro-1-(quinoxalin-2-yl)ethan-1-one have also been a focus of recent research. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, as detailed in a 2024 publication in Organic Process Research & Development. These improvements not only enhance the compound's accessibility but also reduce the environmental impact of its production, aligning with the pharmaceutical industry's sustainability goals.

Looking ahead, the potential of 2-chloro-1-(quinoxalin-2-yl)ethan-1-one extends beyond its current applications. Ongoing research is exploring its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate neurotransmitter systems holds promise. Furthermore, computational modeling and high-throughput screening are being employed to identify new derivatives with enhanced bioactivity and reduced toxicity, paving the way for next-generation therapeutics.

In conclusion, 2-chloro-1-(quinoxalin-2-yl)ethan-1-one (CAS: 25594-61-0) represents a multifaceted compound with significant potential in drug discovery. Its diverse applications, coupled with recent advancements in synthesis and biological evaluation, underscore its importance in contemporary pharmaceutical research. Future studies will likely continue to uncover new therapeutic opportunities, solidifying its role as a valuable tool in the fight against complex diseases.